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Compound of Interest

Compound Name: (4-Methylpiperidin-4-yl)methanol

Cat. No.: B1592641 Get Quote

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous

approved pharmaceuticals. Its conformational flexibility, basic nitrogen atom which is typically

protonated at physiological pH, and its capacity for extensive and stereochemically defined

substitution make it an invaluable building block. Within this class, (4-Methylpiperidin-4-
yl)methanol represents a particularly strategic asset. The quaternary substitution at the 4-

position introduces a controlled steric hindrance and removes the potential for epimerization,

while the primary alcohol provides a versatile handle for further chemical elaboration. This

guide, intended for researchers and drug development professionals, offers a deep dive into

the essential physicochemical properties, synthesis, characterization, and safe handling of this

compound, providing a foundation for its effective application in the laboratory.

Core Physicochemical & Structural Properties
(4-Methylpiperidin-4-yl)methanol is a bifunctional organic compound featuring a secondary

amine within a piperidine ring and a primary alcohol. This unique combination of functional

groups dictates its physical properties, solubility, and reactivity.

Structural Identity
The foundational step in understanding any chemical entity is a precise definition of its

structure.

Caption: 2D Structure of (4-Methylpiperidin-4-yl)methanol.
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Key Physicochemical Data
A summary of the critical physical and computed properties of (4-Methylpiperidin-4-
yl)methanol is presented below. These values are essential for experimental design, including

reaction setup, purification, and formulation.

Property Value Source(s)

Molecular Formula C₇H₁₅NO [1]

Molecular Weight 129.20 g/mol [1][2]

CAS Number 297172-16-8 [1][3]

IUPAC Name
(4-methylpiperidin-4-

yl)methanol
[1]

Boiling Point 200.8 ± 13.0 °C at 760 mmHg [2]

Density 0.926 ± 0.06 g/cm³ [2]

Flash Point 76.7 ± 10.5 °C [2]

XLogP3-AA (LogP) 0.3 [1]

Hydrogen Bond Donors 2 (from NH and OH) [1]

Hydrogen Bond Acceptors 2 (from N and O) [1]

Rotatable Bond Count 1 [1]

The low LogP value suggests good aqueous solubility, a desirable trait for many biological

applications. The presence of both hydrogen bond donor and acceptor sites indicates that the

molecule will readily participate in hydrogen bonding, influencing its melting point, boiling point,

and interactions with biological targets.

Synthesis and Reactivity Insights
While multiple proprietary methods for the synthesis of (4-Methylpiperidin-4-yl)methanol
exist, a common and reliable laboratory-scale approach involves the reduction of a

corresponding ester. Understanding this pathway provides insight into potential impurities and

scale-up considerations.
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Exemplary Synthetic Protocol: Reduction of Ethyl 4-
Methylpiperidine-4-carboxylate
This protocol is adapted from a general procedure for the reduction of piperidine esters and

serves as a robust starting point for laboratory synthesis.[4] The choice of Lithium Aluminum

Hydride (LiAlH₄) as the reducing agent is critical; its high reactivity ensures the complete

reduction of the ester to the primary alcohol.
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Start: Ethyl 4-methylpiperidine-4-carboxylate
 in anhydrous THF

Suspend LiAlH₄ in anhydrous THF
Cool to 0 °C

Slowly add ester solution to
LiAlH₄ suspension at 0 °C

1. Reagent Prep

Allow reaction to warm to room temperature
Stir overnight

2. Reaction

Cool to 0 °C
Carefully quench with H₂O/THF mixture

3. Workup Start

Add 15% aq. NaOH solution
Stir for 30 min

4. Quench

Filter to remove aluminum salts

5. Precipitation

Concentrate filtrate under reduced pressure

6. Isolation

Product: (4-Methylpiperidin-4-yl)methanol

7. Final Product
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Synthesized Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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